1-(2,3-Dimethoxyphenyl)-3-(2-methoxy-2-(3-methoxyphenyl)ethyl)urea

• IUPAC Name: 1-(2,3-dimethoxyphenyl)-3-[2-methoxy-2-(3-methoxyphenyl)ethyl]urea
• InChI: InChI=1S/C19H24N2O5/c1-23-14-8-5-7-13(11-14)17(25-3)12-20-19(22)21-15-9-6-10-16(24-2)18(15)26-4/h5-11,17H,12H2,1-4H3,(H2,20,21,22)
• InChI Key: ODEMFGPHMDUJBS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(CNC(=O)NC2=C(C(=CC=C2)OC)OC)OC
• Molecular Formula: C19H24N2O5
• Molecular Weight: 360.4 g/mol
• CAS No.: 1797088-53-9

Description

1-(2,3-Dimethoxyphenyl)-3-(2-methoxy-2-(3-methoxyphenyl)ethyl)urea is a useful research compound. Its molecular formula is C19H24N2O5 and its molecular weight is 360.41. The purity is usually 95%.
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Scientific Research Applications

Directed Lithiation

• Directed Lithiation in Ureas : Lithiation of urea derivatives, including compounds similar to 1-(2,3-Dimethoxyphenyl)-3-(2-methoxy-2-(3-methoxyphenyl)ethyl)urea, is a key reaction in organic synthesis. This process involves the introduction of lithium atoms into the urea molecule, facilitating the formation of various substituted products. Such lithiation processes are essential for creating complex organic molecules with potential pharmaceutical applications (Smith et al., 2013).

Synthesis of Substituted Phenylureas

• Synthesis from Vanillin Derivatives : The synthesis of substituted phenylureas, which are structurally related to the compound , has been achieved using derivatives of vanillin. This process is crucial for producing alkoxylated derivatives of sym-diethyldiphenylurea, demonstrating the versatility of urea compounds in chemical synthesis (Gardner et al., 1948).

Chromatographic Analysis

• Analytical Techniques for Urea Derivatives : Chromatographic methods have been developed for analyzing urea derivatives like Maloran, which shares structural similarities with this compound. These methods are essential for assessing the environmental impact and degradation of urea-based compounds in soil (Katz & Strusz, 1968).

Protection and Deprotection in Organic Synthesis

• Alcohol Protecting Groups : Urea derivatives can act as protecting groups in organic synthesis. For example, methoxyphenylmethyl ethers, which have structural resemblance to the compound of interest, are widely used as alcohol protecting groups. The deprotection process catalyzed by FeCl3 is a significant step in the synthesis of various organic compounds (Sawama et al., 2015).

Synthesis of Disease-Modifying Antirheumatic Drugs

• DMARD Metabolites Synthesis : The synthesis of metabolites of certain disease-modifying antirheumatic drugs (DMARDs), which contain urea derivatives, has been explored. These studies are crucial for understanding the pharmacological properties and potential therapeutic applications of these compounds (Baba et al., 1998).

Photophysical Studies

• Charge Transfer Fluorescence : 1,2-Diarylethenes, structurally related to the compound , have been synthesized and studied for their photophysical properties. These studies are significant in understanding the fluorescence behavior of such compounds, which can have applications in material science and photophysics (Singh & Kanvah, 2001).

Corrosion Inhibition

• Corrosion Inhibitors for Metals : Triazinyl urea derivatives, similar in structure to this compound, have been studied as corrosion inhibitors for mild steel. This research is vital for industrial applications where corrosion resistance is crucial (Mistry et al., 2011).